Cas no 2138068-76-3 (3-Ethynyl-4-propylcyclohexan-1-one)

• Product Name: 3-Ethynyl-4-propylcyclohexan-1-one
• CAS No: 2138068-76-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 6595965
• PubChem ID: 165496464
• Update Time: 2025-06-08

3-Ethynyl-4-propylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-4-propylcyclohexan-1-one
• 2138068-76-3
• EN300-1156810
• 3-Ethynyl-4-propylcyclohexan-1-one

• Inchi： 1S/C11H16O/c1-3-5-10-6-7-11(12)8-9(10)4-2/h2,9-10H,3,5-8H2,1H3
• InChI Key： MUJKAJYVYMPEFK-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCC)C(C#C)C1

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-Ethynyl-4-propylcyclohexan-1-one

Recent Advances in the Study of 3-Ethynyl-4-propylcyclohexan-1-one (CAS: 2138068-76-3) in Chemical Biology and Pharmaceutical Research

The compound 3-Ethynyl-4-propylcyclohexan-1-one (CAS: 2138068-76-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the efficient synthetic routes for 3-Ethynyl-4-propylcyclohexan-1-one, with particular emphasis on its enantioselective synthesis. Researchers have employed advanced catalytic systems, including transition metal-catalyzed alkynylation and asymmetric hydrogenation, to achieve high yields and stereochemical purity. These synthetic methodologies are critical for scaling up production and ensuring reproducibility in preclinical studies.

In terms of biological activity, preliminary in vitro assays have demonstrated that 3-Ethynyl-4-propylcyclohexan-1-one exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. Notably, the compound has shown selective inhibition of cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting a potential for developing novel anti-inflammatory agents with reduced gastrointestinal side effects.

Further investigations into the pharmacokinetic properties of 3-Ethynyl-4-propylcyclohexan-1-one have revealed favorable absorption and distribution profiles in rodent models. The compound's moderate lipophilicity and metabolic stability make it a viable candidate for oral administration, although additional studies are required to optimize its bioavailability and minimize first-pass metabolism.

Recent computational modeling studies have provided insights into the molecular interactions between 3-Ethynyl-4-propylcyclohexan-1-one and its target proteins. Molecular docking simulations indicate that the ethynyl and propyl substituents play a crucial role in binding affinity and selectivity, offering opportunities for structure-activity relationship (SAR) optimization.

Despite these promising findings, challenges remain in translating 3-Ethynyl-4-propylcyclohexan-1-one into clinical applications. Issues such as potential off-target effects, long-term toxicity, and formulation stability need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, 3-Ethynyl-4-propylcyclohexan-1-one (CAS: 2138068-76-3) represents a compelling case study in the intersection of chemical synthesis and biological evaluation. Its unique structural features and preliminary biological data position it as a promising scaffold for further medicinal chemistry optimization. Future research should focus on expanding its therapeutic potential and addressing the remaining pharmacological challenges.